3-O-demethylsporaricin A
3-O-demethylsporaricin A
Brand Name:
Vulcanchem
CAS No.:
102735-33-1
VCID:
VC0026882
InChI:
InChI=1S/C16H33N5O5.4ClH/c1-7(18)11-4-3-8(19)16(25-11)26-15-9(20)5-10(22)13(14(15)24)21(2)12(23)6-17;;;;/h7-11,13-16,22,24H,3-6,17-20H2,1-2H3;4*1H
SMILES:
CC(C1CCC(C(O1)OC2C(CC(C(C2O)N(C)C(=O)CN)O)N)N)N.Cl.Cl.Cl.Cl
Molecular Formula:
C16H37Cl4N5O5
Molecular Weight:
521.3 g/mol
3-O-demethylsporaricin A
CAS No.: 102735-33-1
Main Products
VCID: VC0026882
Molecular Formula: C16H37Cl4N5O5
Molecular Weight: 521.3 g/mol
| CAS No. | 102735-33-1 |
|---|---|
| Product Name | 3-O-demethylsporaricin A |
| Molecular Formula | C16H37Cl4N5O5 |
| Molecular Weight | 521.3 g/mol |
| IUPAC Name | 2-amino-N-[4-amino-3-[3-amino-6-(1-aminoethyl)oxan-2-yl]oxy-2,6-dihydroxycyclohexyl]-N-methylacetamide;tetrahydrochloride |
| Standard InChI | InChI=1S/C16H33N5O5.4ClH/c1-7(18)11-4-3-8(19)16(25-11)26-15-9(20)5-10(22)13(14(15)24)21(2)12(23)6-17;;;;/h7-11,13-16,22,24H,3-6,17-20H2,1-2H3;4*1H |
| Standard InChIKey | NVAKQJGMLIOTPD-UHFFFAOYSA-N |
| SMILES | CC(C1CCC(C(O1)OC2C(CC(C(C2O)N(C)C(=O)CN)O)N)N)N.Cl.Cl.Cl.Cl |
| Canonical SMILES | CC(C1CCC(C(O1)OC2C(CC(C(C2O)N(C)C(=O)CN)O)N)N)N.Cl.Cl.Cl.Cl |
| Synonyms | 3-O-demethylsporaricin A |
| PubChem Compound | 128195 |
| Last Modified | Nov 11 2021 |
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